molecular formula C10H8BrNO B8595275 4-Bromo-2-methyl-quinolin-8-ol

4-Bromo-2-methyl-quinolin-8-ol

Cat. No.: B8595275
M. Wt: 238.08 g/mol
InChI Key: AXGSNPLUVDMZAR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Bromo-2-methyl-quinolin-8-ol is a useful research compound. Its molecular formula is C10H8BrNO and its molecular weight is 238.08 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H8BrNO

Molecular Weight

238.08 g/mol

IUPAC Name

4-bromo-2-methylquinolin-8-ol

InChI

InChI=1S/C10H8BrNO/c1-6-5-8(11)7-3-2-4-9(13)10(7)12-6/h2-5,13H,1H3

InChI Key

AXGSNPLUVDMZAR-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C2C=CC=C(C2=N1)O)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

BBr3 (1 M in DCM, 108 mL, 108 mmol) was added dropwise to a stirred solution of 4-bromo-8-methoxy-2-methyl-quinoline (7.8 g, 31 mmol) and triisopropyl-silane (6.2 mL, 31 mmol) in anhydrous DCM (300 mL) at −80° C. The reaction mixture was allowed to warm to room temperature over 4 h. The reaction mixture was then concentrated in vacuo and the residue was partitioned between DCM (300 mL), water (50 mL), and concentrated aqueous NH3 (20 mL). The aqueous layer was extracted with DCM (2×300 mL). The combined organic layers were dried over Na2SO4, filtered, and concentrated in vacuo. The residue was purified by flash chromatography on silica gel (elution with DCM/EA 10:1) to give the title compound. MS (m/z): 238.3 [M+H+].
Name
Quantity
108 mL
Type
reactant
Reaction Step One
Quantity
7.8 g
Type
reactant
Reaction Step One
Quantity
6.2 mL
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step One

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